molecular formula C9H20NO3PS3 B1665105 S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate CAS No. 926-28-3

S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate

Cat. No. B1665105
CAS RN: 926-28-3
M. Wt: 317.4 g/mol
InChI Key: HOZLUVSXSVHWBE-UHFFFAOYSA-N
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Description

AI 3-27112 is a biochemical.

Scientific Research Applications

Environmental Analysis

A study by Karamfilov et al. (1996) focused on the environmental analysis of organophosphorus pesticides, including dimethoate, a compound related to S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate. They developed a method to enrich and quantify these compounds in estuarine conditions using solid-phase extraction and gas-chromatography, highlighting the importance of such pesticides in environmental monitoring (Karamfilov et al., 1996).

Forensic Analysis

John et al. (2018) reported on the forensic analysis of plasma samples to prove human poisoning with oxydemeton-S-methyl, a compound structurally related to the one . The study highlights the application of advanced analytical techniques in forensic toxicology for detecting exposure to specific pesticides (John et al., 2018).

Insecticide Application and Exposure

Research by Carman et al. (1982) investigated the exposure of spray rig drivers to insecticides, including dimethoate, during the treatment of citrus trees. This study is significant for understanding the occupational exposure risks associated with the application of such pesticides (Carman et al., 1982).

Metabolic Studies

Mahajna et al. (1996) conducted studies on the metabolism of organophosphorus insecticides in mammals, including dimethoate. Their findings provide insights into the metabolic pathways and potential toxicological implications of such compounds (Mahajna et al., 1996).

Chemical Weapon Detection

Braga et al. (2020) discussed the use of spectroscopic probes for the detection of organophosphorus compounds, which are used in agriculture and chemical warfare. This research underscores the relevance of such compounds in security and defense applications (Braga et al., 2020).

Agricultural Applications

Hara et al. (1987) explored the effectiveness of various insecticides, including dimethoate, in reducing orchid thrips injury on anthurium flowers. This study is indicative of the agricultural applications of these compounds (Hara et al., 1987).

properties

CAS RN

926-28-3

Product Name

S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate

Molecular Formula

C9H20NO3PS3

Molecular Weight

317.4 g/mol

IUPAC Name

2-(2-dimethoxyphosphinothioylsulfanylethylsulfanyl)-N,2-dimethylpropanamide

InChI

InChI=1S/C9H20NO3PS3/c1-9(2,8(11)10-3)16-6-7-17-14(15,12-4)13-5/h6-7H2,1-5H3,(H,10,11)

InChI Key

HOZLUVSXSVHWBE-UHFFFAOYSA-N

SMILES

CC(C)(C(=O)NC)SCCSP(=S)(OC)OC

Canonical SMILES

CC(C)(C(=O)NC)SCCSP(=S)(OC)OC

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

AI 3-27112;  AI3-27112;  AI-3-27112

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate
Reactant of Route 2
Reactant of Route 2
S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate
Reactant of Route 3
Reactant of Route 3
S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate
Reactant of Route 4
Reactant of Route 4
S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate
Reactant of Route 5
Reactant of Route 5
S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate
Reactant of Route 6
Reactant of Route 6
S-(2-((1,1-Dimethyl-2-(methylamino)-2-oxoethyl)thio)ethyl) O,O-dimethyl phosphorodithioate

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